Cas no 1857323-46-6 (2-Ethynyl-1,3-difluoro-5-methoxybenzene)

• Product Name: 2-Ethynyl-1,3-difluoro-5-methoxybenzene
• CAS No: 1857323-46-6
• MF: C₉H₆F₂O
• MW: 168.140149593353
• CID: 5776970
• PubChem ID: 118644532
• Update Time: 2025-06-11

2-Ethynyl-1,3-difluoro-5-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• SCHEMBL17417563
• EN300-1772313
• 1857323-46-6
• 2-ethynyl-1,3-difluoro-5-methoxybenzene
• Benzene, 2-ethynyl-1,3-difluoro-5-methoxy-
• 2-Ethynyl-1,3-difluoro-5-methoxybenzene

• Inchi： 1S/C9H6F2O/c1-3-7-8(10)4-6(12-2)5-9(7)11/h1,4-5H,2H3
• InChI Key： LGFNLASKHGBXNF-UHFFFAOYSA-N
• SMILES： FC1C(C#C)=C(C=C(C=1)OC)F

Computed Properties

• Exact Mass: 168.03867113g/mol
• Monoisotopic Mass: 168.03867113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 167.1±40.0 °C(Predicted)

Additional information on 2-Ethynyl-1,3-difluoro-5-methoxybenzene

Research Brief on 2-Ethynyl-1,3-difluoro-5-methoxybenzene (CAS: 1857323-46-6) in Chemical Biology and Pharmaceutical Applications

2-Ethynyl-1,3-difluoro-5-methoxybenzene (CAS: 1857323-46-6) is a fluorinated aromatic compound with a terminal alkyne functional group, which has recently gained attention in chemical biology and pharmaceutical research due to its unique structural features. This compound serves as a versatile building block in medicinal chemistry, particularly in the development of targeted therapies and imaging agents. The presence of fluorine atoms and the ethynyl group makes it a valuable scaffold for click chemistry reactions and further derivatization.

Recent studies have explored the potential of 2-Ethynyl-1,3-difluoro-5-methoxybenzene as a key intermediate in the synthesis of novel bioactive molecules. Its structural motifs are particularly relevant in the design of kinase inhibitors and PET (positron emission tomography) tracers. The compound's ability to undergo copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions has been leveraged to create conjugates with various biomolecules, enabling targeted drug delivery and diagnostic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2-Ethynyl-1,3-difluoro-5-methoxybenzene as a core structure to develop potent and selective inhibitors of EGFR (epidermal growth factor receptor) mutants. The compound's fluorine atoms were found to enhance binding affinity through favorable interactions with the kinase domain, while the ethynyl group allowed for efficient structure-activity relationship (SAR) exploration through click chemistry modifications.

Another significant application was reported in ACS Chemical Biology, where the compound was used to develop fluorescent probes for imaging protein-protein interactions in live cells. The researchers took advantage of the molecule's small size and metabolic stability to create minimally perturbing probes that could be used to study dynamic biological processes with high temporal resolution.

The pharmacokinetic properties of derivatives based on 2-Ethynyl-1,3-difluoro-5-methoxybenzene have also been investigated. Studies indicate that the fluorine substitutions improve metabolic stability and membrane permeability, while the methoxy group contributes to favorable solubility characteristics. These properties make the compound particularly valuable for CNS-targeted drug development, where blood-brain barrier penetration is often a challenge.

Recent advances in synthetic methodologies have improved the accessibility of 2-Ethynyl-1,3-difluoro-5-methoxybenzene and its derivatives. A 2024 publication in Organic Letters described a novel palladium-catalyzed cross-coupling approach that significantly increases the yield and purity of the compound, making it more practical for large-scale pharmaceutical applications.

Looking forward, researchers are exploring the potential of 2-Ethynyl-1,3-difluoro-5-methoxybenzene in the development of PROTACs (proteolysis targeting chimeras) and other targeted protein degradation technologies. The compound's ability to serve as a linker between target-binding moieties and E3 ligase recruiters makes it particularly promising in this emerging therapeutic modality.

In conclusion, 2-Ethynyl-1,3-difluoro-5-methoxybenzene (CAS: 1857323-46-6) represents a valuable chemical tool in modern drug discovery and chemical biology. Its unique combination of structural features enables diverse applications ranging from medicinal chemistry to molecular imaging. As synthetic methods continue to improve and our understanding of its biological interactions deepens, this compound is likely to play an increasingly important role in the development of next-generation therapeutics and research tools.